N-[(2-cyclopentyloxyphenyl)methyl]-2-(3-hydroxyphenyl)morpholine-4-carboxamide

• IUPAC Name: N-[(2-cyclopentyloxyphenyl)methyl]-2-(3-hydroxyphenyl)morpholine-4-carboxamide
• InChI: InChI=1S/C23H28N2O4/c26-19-8-5-7-17(14-19)22-16-25(12-13-28-22)23(27)24-15-18-6-1-4-11-21(18)29-20-9-2-3-10-20/h1,4-8,11,14,20,22,26H,2-3,9-10,12-13,15-16H2,(H,24,27)
• InChI Key: RNFUTLZMPWAHQK-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)OC2=CC=CC=C2CNC(=O)N3CCOC(C3)C4=CC(=CC=C4)O
• Molecular Formula: C23H28N2O4
• Molecular Weight: 396.5 g/mol

Description

N-[(2-cyclopentyloxyphenyl)methyl]-2-(3-hydroxyphenyl)morpholine-4-carboxamide is a complex organic compound that has garnered interest in various scientific fields due to its unique structural properties and potential applications. This compound features a morpholine ring, a hydroxyphenyl group, and a cyclopentyloxyphenyl group, which contribute to its diverse chemical reactivity and biological activity.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[(2-cyclopentyloxyphenyl)methyl]-2-(3-hydroxyphenyl)morpholine-4-carboxamide typically involves multiple steps, starting from readily available precursors. One common synthetic route includes:

Formation of the Morpholine Ring: This can be achieved through the reaction of diethanolamine with a suitable halogenated compound under basic conditions.

Introduction of the Hydroxyphenyl Group: The hydroxyphenyl group can be introduced via a nucleophilic aromatic substitution reaction, where a phenol derivative reacts with the morpholine ring.

Attachment of the Cyclopentyloxyphenyl Group: This step involves the reaction of a cyclopentyl halide with a phenol derivative to form the cyclopentyloxyphenyl group, which is then coupled with the morpholine derivative.

Industrial Production Methods

Industrial production of this compound may involve optimization of the above synthetic route to enhance yield and purity. This includes the use of high-throughput reactors, advanced purification techniques such as chromatography, and stringent quality control measures to ensure consistency in the final product.

Chemical Reactions Analysis

Types of Reactions

N-[(2-cyclopentyloxyphenyl)methyl]-2-(3-hydroxyphenyl)morpholine-4-carboxamide can undergo various chemical reactions, including:

Oxidation: The hydroxyphenyl group can be oxidized to form quinone derivatives.

Reduction: The carbonyl group in the carboxamide can be reduced to form amine derivatives.

Substitution: The aromatic rings can undergo electrophilic or nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Reagents such as potassium permanganate or chromium trioxide in acidic conditions.

Reduction: Reagents like lithium aluminum hydride or sodium borohydride.

Substitution: Halogenating agents, nucleophiles like amines or thiols, and catalysts such as palladium or copper.

Major Products

Oxidation: Quinone derivatives.

Reduction: Amine derivatives.

Substitution: Various substituted aromatic compounds depending on the reagents used.

Scientific Research Applications

N-[(2-cyclopentyloxyphenyl)methyl]-2-(3-hydroxyphenyl)morpholine-4-carboxamide has several scientific research applications:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Studied for its potential interactions with biological macromolecules.

Medicine: Investigated for its potential therapeutic properties, including anti-inflammatory and anticancer activities.

Industry: Utilized in the development of new materials with specific properties, such as polymers and coatings.

Mechanism of Action

The mechanism of action of N-[(2-cyclopentyloxyphenyl)methyl]-2-(3-hydroxyphenyl)morpholine-4-carboxamide involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, modulating their activity. For instance, it may inhibit certain enzymes by binding to their active sites, thereby blocking substrate access. The pathways involved often include signal transduction cascades that regulate cellular processes such as proliferation, apoptosis, and inflammation.

Comparison with Similar Compounds

Similar Compounds

• N-[(2-methoxyphenyl)methyl]-2-(3-hydroxyphenyl)morpholine-4-carboxamide
• N-[(2-ethoxyphenyl)methyl]-2-(3-hydroxyphenyl)morpholine-4-carboxamide
• N-[(2-propoxyphenyl)methyl]-2-(3-hydroxyphenyl)morpholine-4-carboxamide

Uniqueness

N-[(2-cyclopentyloxyphenyl)methyl]-2-(3-hydroxyphenyl)morpholine-4-carboxamide is unique due to the presence of the cyclopentyloxyphenyl group, which imparts distinct steric and electronic properties. This uniqueness can influence the compound’s reactivity, binding affinity to biological targets, and overall pharmacokinetic profile, making it a valuable compound for further research and development.